Cas no 1072944-57-0 (3,8-Dibromo-6-chloroimidazo1,2-apyridine)

• Product Name: 3,8-Dibromo-6-chloroimidazo1,2-apyridine
• CAS No: 1072944-57-0
• MF: C₇H₃Br₂ClN₂
• MW: 310.373118638992
• MDL: MFCD11504899
• CID: 857111
• PubChem ID: 46739121
• Update Time: 2025-06-14

3,8-Dibromo-6-chloroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3,8-Dibromo-6-chloroimidazo[1,2-a]pyridine
• AKOS015835742
• BS-23028
• CS-0100933
• 1072944-57-0
• MFCD11504899
• DTXSID30674753
• 3,8-Dibromo-6-chloroimidazo1,2-apyridine

• MDL： MFCD11504899
• Inchi： 1S/C7H3Br2ClN2/c8-5-1-4(10)3-12-6(9)2-11-7(5)12/h1-3H
• InChI Key： RZDRXEVTGWJNQY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=CC(=CN21)Cl)Br

Computed Properties

• Exact Mass: 307.83500
• Monoisotopic Mass: 307.83515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 2.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.068 g/l) (25 º C),
• PSA: 17.30000
• LogP: 3.51270

Additional information on 3,8-Dibromo-6-chloroimidazo1,2-apyridine

Comprehensive Overview of 3,8-Dibromo-6-chloroimidazo[1,2-a]pyridine (CAS No. 1072944-57-0)

3,8-Dibromo-6-chloroimidazo[1,2-a]pyridine (CAS No. 1072944-57-0) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. With its unique molecular structure featuring bromine and chlorine substitutions, this compound serves as a versatile intermediate for synthesizing advanced small-molecule drugs, organic electronic materials, and agrochemicals. Its imidazo[1,2-a]pyridine core is particularly valued for its bioisosteric properties, often compared to purine scaffolds in drug design.

Recent studies highlight the growing demand for halogenated heterocycles like 3,8-Dibromo-6-chloroimidazo[1,2-a]pyridine in targeted cancer therapies and kinase inhibitor development. Researchers are actively exploring its potential in modulating protein-protein interactions (PPIs), a hot topic in drug discovery forums. The compound’s electron-withdrawing properties also make it relevant for OLED materials, aligning with the surge in flexible display technology innovations.

From a synthetic chemistry perspective, CAS 1072944-57-0 is frequently discussed in the context of cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for constructing complex biaryl structures. Its regioselective functionalization capabilities are often compared to similar imidazo[1,2-a]pyridine derivatives, a trending subject in medicinal chemistry publications.

Environmental and green chemistry applications are another area of interest. The compound’s stability under microwave-assisted synthesis conditions has been explored to reduce reaction times and solvent waste, addressing the industry’s push toward sustainable manufacturing. This aligns with frequent search queries like “eco-friendly halogenation methods” or “solvent-free heterocycle synthesis.”

Analytical challenges associated with 3,8-Dibromo-6-chloroimidazo[1,2-a]pyridine, such as HPLC purity analysis or mass spectrometry characterization, are commonly addressed in peer-reviewed journals. Its distinct UV-Vis absorption profile also makes it a candidate for fluorescence-based sensors, a niche explored in chemical biology circles.

In summary, CAS 1072944-57-0 exemplifies the intersection of multidisciplinary chemistry, bridging gaps between pharmaceutical R&D, materials science, and process optimization. Its adaptability to diverse applications ensures continued relevance in both academic and industrial settings.